Cas no 179381-01-2 (Isoquinoline, 7-methoxy-4-phenyl-)

• Product Name: Isoquinoline, 7-methoxy-4-phenyl-
• CAS No: 179381-01-2
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1369589
• Update Time: 2024-08-16

Isoquinoline, 7-methoxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-methoxy-4-phenyl-

• Inchi： 1S/C16H13NO/c1-18-14-7-8-15-13(9-14)10-17-11-16(15)12-5-3-2-4-6-12/h2-11H,1H3
• InChI Key： FRVZKMACIOBKEH-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(OC)=C2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 235.09979

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 393.4±27.0 °C(Predicted)
• PSA: 22.12
• pka: 5.12±0.10(Predicted)